Cas no 27826-43-3 (Benzene,1-(butylthio)-4-nitro-)
27826-43-3 structure
Product Name:Benzene,1-(butylthio)-4-nitro-
CAS No:27826-43-3
MF:C10H13NO2S
MW:211.28072142601
CID:251430
PubChem ID:12617397
Update Time:2025-04-19
Benzene,1-(butylthio)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(butylthio)-4-nitro-
- p-nitrophenyl n-butyl thioether
- 1-butylsulfanyl-4-nitrobenzene
- 1-butylthio-4-nitrobenzene
- 4-nitrophenyl butyl sulfide
- but-1-yl(4-nitrophenyl)sulfane
- butyl(4-nitrophenyl)sulfane
- n-butyl 4-nitrophenyl sulfide
- 27826-43-3
- 1-(BUTYLSULFANYL)-4-NITROBENZENE
- SCHEMBL8973697
-
- Inchi: 1S/C10H13NO2S/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3
- InChI Key: WHYOJLDOGJLLID-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])CCCC
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.12000
- LogP: 4.01020
Benzene,1-(butylthio)-4-nitro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
27826-43-3 (Benzene,1-(butylthio)-4-nitro-) Related Products
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